Cas no 626216-60-2 ([3-(dimethylamino)propyl][(pyridin-4-yl)methyl]amine)

• Product Name: [3-(dimethylamino)propyl][(pyridin-4-yl)methyl]amine
• CAS No: 626216-60-2
• MF: C₁₁H₁₉N₃
• MW: 193.288662195206
• MDL: MFCD03856656
• CID: 3079356
• PubChem ID: 3154233
• Update Time: 2025-05-24

[3-(dimethylamino)propyl][(pyridin-4-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• N,N-Dimethyl-N'-pyridin-4-ylmethyl-propane-1,3-diamine
• [3-(dimethylamino)propyl][(pyridin-4-yl)methyl]amine
• AKOS000244229
• BAB21660
• 626216-60-2
• [3-(dimethylamino)propyl](pyridin-4-ylmethyl)amine
• n1,n1-Dimethyl-n3-(pyridin-4-ylmethyl)propane-1,3-diamine
• CS-0300331
• EN300-169186
• N',N'-dimethyl-N-(pyridin-4-ylmethyl)propane-1,3-diamine

• MDL： MFCD03856656
• Inchi： 1S/C11H19N3/c1-14(2)9-3-6-13-10-11-4-7-12-8-5-11/h4-5,7-8,13H,3,6,9-10H2,1-2H3
• InChI Key： KMAISJBXUNWYHY-UHFFFAOYSA-N
• SMILES： N(C)(C)CCCNCC1C=CN=CC=1

Computed Properties

• Exact Mass: 193.157897619g/mol
• Monoisotopic Mass: 193.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 28.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on [3-(dimethylamino)propyl][(pyridin-4-yl)methyl]amine

[3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine: A Comprehensive Overview

[3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine, also known by its CAS Registry Number 626216-60-2, is a versatile organic compound with significant applications in various fields of chemistry and materials science. This compound, characterized by its unique structure combining a dimethylamino group and a pyridine moiety, has garnered attention due to its potential in drug development, catalysis, and advanced materials synthesis. Recent studies have further elucidated its properties, making it a subject of interest for both academic and industrial research.

The synthesis of [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine involves a series of well-defined chemical reactions, including nucleophilic substitution and condensation processes. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound, leveraging modern techniques such as microwave-assisted synthesis and continuous flow chemistry. These advancements have not only streamlined the production process but also opened avenues for large-scale manufacturing, which is crucial for its commercial applications.

One of the most promising applications of [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine lies in the field of medicinal chemistry. Its ability to act as a bioisostere or a scaffold for drug design has been highlighted in recent studies. For instance, researchers have utilized this compound as a building block for developing potential anticancer agents, where its unique electronic properties and structural flexibility play a pivotal role in binding to target proteins. Additionally, its application as a ligand in metalloenzyme mimics has shown potential in catalyzing complex biochemical reactions, further underscoring its versatility.

In the realm of materials science, [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine has demonstrated utility as a precursor for the synthesis of advanced polymers and hybrid materials. Its ability to form stable coordination bonds with metal ions has led to the development of novel materials with tailored optical, magnetic, and mechanical properties. Recent breakthroughs in nanotechnology have also seen this compound being employed as a stabilizing agent for nanoparticles, enhancing their dispersion and stability in various solvents.

The toxicological profile of [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine has been extensively studied to ensure its safe handling and use in industrial settings. Preclinical studies indicate that while it exhibits low acute toxicity, prolonged exposure may necessitate protective measures due to its potential to induce oxidative stress in certain biological systems. Regulatory agencies have thus recommended stringent safety protocols for its storage and application, aligning with global standards for chemical safety.

From an environmental perspective, the biodegradability and ecological impact of [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine have been evaluated under various conditions. Research findings suggest that it undergoes rapid degradation under aerobic conditions, minimizing its persistence in aquatic ecosystems. However, further studies are warranted to assess its long-term effects on soil microbiota and terrestrial ecosystems.

In conclusion, [3-(Dimethylamino)Propyl][(Pyridin-4-yl)Methyl]Amine (CAS No: 626216-60-2) stands as a testament to the ingenuity of modern chemical synthesis and its wide-ranging applications across diverse disciplines. As ongoing research continues to uncover new facets of this compound's properties and functionalities, it is poised to play an increasingly significant role in advancing scientific innovation and industrial progress.